Cas no 2098031-23-1 (6-(6-Chloro-2-methylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane)

• Product Name: 6-(6-Chloro-2-methylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane
• CAS No: 2098031-23-1
• MF: C₁₀H₁₂ClN₃O
• MW: 225.674780845642
• CID: 5725210
• PubChem ID: 121201244
• Update Time: 2025-05-22

6-(6-Chloro-2-methylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane Chemical and Physical Properties

Names and Identifiers

• F1907-4792
• AKOS026709243
• starbld0037766
• 2098031-23-1
• 6-(6-chloro-2-methylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane
• 3-Oxa-6-azabicyclo[3.1.1]heptane, 6-(6-chloro-2-methyl-4-pyrimidinyl)-
• 6-(6-Chloro-2-methylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane

• Inchi： 1S/C10H12ClN3O/c1-6-12-9(11)3-10(13-6)14-7-2-8(14)5-15-4-7/h3,7-8H,2,4-5H2,1H3
• InChI Key： VSCSXKQWCGSESR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)N1C2COCC1C2

Computed Properties

• Exact Mass: 225.0668897g/mol
• Monoisotopic Mass: 225.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 38.2Ų

Experimental Properties

• Density: 1.358±0.06 g/cm3(Predicted)
• Boiling Point: 377.1±42.0 °C(Predicted)
• pka: 3.38±0.39(Predicted)

Additional information on 6-(6-Chloro-2-methylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane

6-(6-Chloro-2-methylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane: A Comprehensive Overview

The compound with CAS No. 2098031-23-1, known as 6-(6-Chloro-2-methylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which incorporates a pyrimidine ring fused with an azabicyclo system, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of 6-(6-Chloro-2-methylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane in targeting specific biological pathways associated with diseases such as cancer and neurodegenerative disorders. The pyrimidine moiety, a key structural component, has been shown to exhibit potent inhibitory effects on certain kinases, which are critical enzymes involved in cell signaling and proliferation.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques, including Suzuki coupling and ring-closing metathesis. These methods ensure the formation of the complex bicyclic structure while maintaining high purity and stability. The incorporation of the chloro and methyl substituents on the pyrimidine ring further enhances the molecule's pharmacokinetic properties, making it more bioavailable and effective in vivo.

One of the most exciting developments in the research of CAS No. 2098031-23-1 is its application in targeted drug delivery systems. Scientists have successfully modified the molecule to serve as a carrier for anti-cancer drugs, enabling precise delivery to tumor sites while minimizing systemic toxicity. This innovation has opened new avenues for personalized medicine and improved treatment outcomes.

In addition to its therapeutic potential, 6-(6-Chloro-2-methylpyrimidin-4-yl)-3-oxa-6-azabicyclo[3.1.1]heptane has also been explored for its role in diagnostic imaging. By conjugating the molecule with fluorescent markers, researchers have developed novel contrast agents that provide enhanced visualization of pathological tissues during medical imaging procedures.

The structural integrity of this compound plays a crucial role in its functionality. The azabicyclo[3.1.1]heptane system contributes to its rigidity and stability, while the pyrimidine ring serves as a versatile platform for further functionalization. These properties make it an ideal scaffold for designing next-generation drugs with improved efficacy and reduced side effects.

As research into CAS No. 2098031-23 continues to advance, its applications are expected to expand into other areas such as infectious disease treatment and regenerative medicine. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, paving the way for groundbreaking discoveries.

In conclusion, 6-(6-Chloro-2-methylpyrimidin